Cas no 537031-78-0 (1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide)

• Product Name: 1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide
• CAS No: 537031-78-0
• MF: C₃H₃F₆NO₄S₂
• MW: 295.180639505386
• MDL: MFCD23704393
• CID: 1583583
• PubChem ID: 329765594
• Update Time: 2025-06-11

1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl bis[(trifluoromethyl)sulfonyl]imide
• Methanesulfonamide, 1,1,1-trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]-
• N-Methyl-bis(trifluoromethanesulfonimide)
• 1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide
• N,N-Bis(trifluoromethylsulfonyl)methylamine
• Methyliminobis[(trifluoromethyl) sulfone]
• 1,1,1-trifluoro-N-methyl-N-(trifluoromethylsulfonyl)methanesulfonamide
• 1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide, 90%
• 537031-78-0
• LMLOOYLJVCUWCD-UHFFFAOYSA-N
• SCHEMBL4754969
• 1,1,1-TRIFLUORO-N-METHYL-N-TRIFLUOROMETHANESULFONYLMETHANESULFONAMIDE
• N-Methyl bis[(trifluoromethyl)sulfonyl]imide, >=90.0% (GC)
• MFCD23704393

• MDL： MFCD23704393
• Inchi： 1S/C3H3F6NO4S2/c1-10(15(11,12)2(4,5)6)16(13,14)3(7,8)9/h1H3
• InChI Key： LMLOOYLJVCUWCD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(N(C)S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 294.94076890 g/mol
• Monoisotopic Mass: 294.94076890 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.2
• XLogP3: 1.5
• Topological Polar Surface Area: 88.3

Experimental Properties

• Refractive Index: n20/D 1.365-1.367

1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide

Introduction to 1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (CAS No. 537031-78-0)

1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide is a sophisticated organofluorine compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 537031-78-0, belongs to a class of molecules characterized by the presence of multiple fluorine atoms and sulfonyl groups, which contribute to its distinctive chemical properties and reactivity. The molecular structure of this compound includes a trifluoromethyl sulfonyl moiety attached to a methanesulfonamide backbone, with a methyl group at the N position, making it a versatile intermediate for further chemical modifications.

The significance of 1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide lies in its potential applications as a building block in the synthesis of more complex molecules. The trifluoromethyl group is particularly noteworthy, as it is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This feature has made organofluorine compounds, including derivatives of CAS No. 537031-78-0, invaluable in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of fluorinated sulfonamides due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of both sulfonyl and methanesulfonyl groups in 1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide contributes to its ability to interact with biological targets in multiple ways, potentially leading to enhanced efficacy and reduced side effects compared to non-fluorinated analogs.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of fluorinated sulfonamides with tailored biological properties. Researchers have leveraged the reactivity of the trifluoromethyl sulfonyl group to introduce further modifications, such as coupling with amines or other nucleophiles to generate novel derivatives. These derivatives can then be screened for their biological activity using high-throughput screening (HTS) techniques or other pharmacological assays.

The use of computational methods has also been instrumental in understanding the behavior of CAS No. 537031-78-0 and its derivatives. Molecular modeling studies have provided insights into how the fluorine atoms influence the electronic properties and conformational flexibility of the molecule. These insights are crucial for rational drug design, allowing chemists to predict how structural changes will affect biological activity.

Recent advancements in synthetic methodologies have further facilitated the exploration of 1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide and related compounds. Transition metal-catalyzed reactions have enabled more efficient and selective transformations, reducing the need for harsh conditions and minimizing byproduct formation. Such improvements have not only accelerated the discovery process but also made it more sustainable from an environmental perspective.

The pharmaceutical industry has been particularly keen on exploring fluorinated sulfonamides due to their potential as drug candidates. Several clinical trials have been conducted or are underway investigating compounds derived from this class for various diseases. The success observed in these trials underscores the importance of CAS No. 537031-78-0 as a key intermediate in drug development pipelines.

Agrochemical applications have also emerged as an area of interest for 1,1,1-Trifluoro-N-methyl-N-[(trifluoromethyl)sulfonyl]methanesulfonamide and its derivatives. Fluorinated sulfonamides have shown efficacy as pesticides and herbicides due to their ability to disrupt essential biological processes in target organisms while maintaining low toxicity to non-target species. This dual benefit makes them attractive for use in sustainable agriculture practices.

The future prospects for this compound are promising, with ongoing research aimed at expanding its utility across multiple domains. Innovations in synthetic chemistry and biocatalysis are expected to unlock new possibilities for its application in drug discovery and beyond. As our understanding of fluorinated molecules continues to grow, so too will the importance of intermediates like CAS No. 537031-78-0 in shaping the next generation of chemical innovations.